![molecular formula C14H17N3O2S B5531962 N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzamide](/img/structure/B5531962.png)
N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzamide
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Overview
Description
The compound belongs to a class of chemicals that often exhibit significant biological activity, including potential antitumor properties. The presence of a thiadiazole ring, tert-butyl group, and a methoxybenzamide moiety in molecules is indicative of their potential in drug discovery and material science due to their versatile chemical properties and biological activities.
Synthesis Analysis
The synthesis of related thiadiazole derivatives often involves reactions under specific conditions that include the use of catalysts, directed metalation, and subsequent reactions with halides or acid chlorides to introduce various substituents, including methoxybenzamide groups. For example, a directed metalation of N-tert-butyl-N-methyl-2-methoxybenzamide showcases the synthetic routes employed in modifying the benzamide moiety with thiadiazole derivatives for enhanced activity (Reitz & Massey, 1990).
properties
IUPAC Name |
N-(5-tert-butyl-1,3,4-thiadiazol-2-yl)-4-methoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2S/c1-14(2,3)12-16-17-13(20-12)15-11(18)9-5-7-10(19-4)8-6-9/h5-8H,1-4H3,(H,15,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRBQZEOACVFOBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=NN=C(S1)NC(=O)C2=CC=C(C=C2)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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